Potassium 1-methyl-4-trifluoroboratomethylpiperazine

• IUPAC Name: potassium;trifluoro-[(4-methylpiperazin-1-yl)methyl]boranuide
• InChI: InChI=1S/C6H13BF3N2.K/c1-11-2-4-12(5-3-11)6-7(8,9)10;/h2-6H2,1H3;/q-1;+1
• InChI Key: RPDOZRDOXQPQNX-UHFFFAOYSA-N
• Canonical SMILES: [B-](CN1CCN(CC1)C)(F)(F)F.[K+]
• Molecular Formula: C6H13BF3KN2
• DSSTOX Substance ID: DTXSID90670579
• Molecular Weight: 220.09 g/mol
• CAS RN: 1015484-22-6

Description

Potassium 1-methyl-4-trifluoroboratomethylpiperazine is a type of Trifluoroborate Salt. It has a CAS Number of 1015484-22-6 and a molecular weight of 220.08 g/mol. The molecular formula is C6H13BF3KN2.

Synthesis Analysis

The synthesis of this compound involves various reactions. Some of the key reactions include copper-mediated C (aryl)-O, C (aryl)-N, and C (aryl)-S bond formation. It also involves Suzuki-Miyaura cross-coupling reactions of alkylboronic acid derivatives or alkyitrifluoroborates with aryl, alkenyl or alkyl halides and triflates.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C6H13BF3KN2. It has a molecular weight of 220.08 g/mol.

Chemical Reactions Analysis

This compound is involved in several chemical reactions. These include palladium-catalyzed, direct boronic acid synthesis from aryl chlorides, Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates, and visible-Light-Induced Chemoselective Deboronative Alkynylation under Biomolecule-Compatible Conditions.

Scientific Research Applications

Nitrogen-Rich Salts Synthesis

A study by Klapötke, Stierstorfer, and Wallek (2008) discusses the formation of nitrogen-rich salts like 1-Methyl-5-nitriminotetrazole, which was formed by nitration of 1-methyl-5-aminotetrazole. This process involved the use of potassium hydroxide, indicating a potential application of potassium-based compounds in the synthesis of energetic materials (Klapötke, Stierstorfer, & Wallek, 2008).

Agriculture and Plant Nutrition

Römheld and Kirkby (2010) highlighted the importance of potassium in agriculture, particularly in soil and plant physiology. While not directly related to Potassium 1-methyl-4-trifluoroboratomethylpiperazine, this research underscores the broader role of potassium in scientific applications related to crop nutrition and stress mitigation in plants (Römheld & Kirkby, 2010).

Chemical Synthesis and Molecular Structure

Molander and Wisniewski (2012) explored the synthesis of potassium 1-(alkoxy/acyloxy)alkyltrifluoroborates, demonstrating applications in chemical synthesis. This is relevant as it shows how potassium-based compounds can be used to create other complex organic molecules (Molander & Wisniewski, 2012).

Potassium in Carbon Nitride Materials

Savateev et al. (2017) discussed the use of potassium in the creation of photocatalytically active carbon nitride materials. This indicates the potential use of potassium compounds in the development of materials for solar energy applications (Savateev et al., 2017).

CO2 Capture and Environmental Applications

Ramezani, Mazinani, and Felice (2018) investigated the performance of potassium carbonate solutions in CO2 capture, highlighting an environmental application of potassium compounds (Ramezani, Mazinani, & Felice, 2018).

Safety and Hazards

The safety data sheet for Potassium 1-methyl-4-trifluoroboratomethylpiperazine suggests avoiding contact with skin and eyes, avoiding the formation of dust and aerosols, and obtaining special instructions before use. It also recommends providing appropriate exhaust ventilation at places where dust is formed.

Mechanism of Action

Target of Action

This compound is relatively new and research is ongoing to identify its specific targets and their roles .

Mode of Action

It is known to be involved in trifluoroborate derivative coupling reactions . These reactions are modern synthetic methods for copper-mediated C(aryl)-O, C(aryl)-N, and C(aryl)-S bond formation .

Biochemical Pathways

Potassium 1-methyl-4-trifluoroboratomethylpiperazine is involved in the biochemical pathway of trifluoroborate derivative coupling reactions .

Result of Action

It is known to participate in trifluoroborate derivative coupling reactions , but the specific outcomes of these reactions at the molecular and cellular level require further investigation .

Biochemical Analysis

Biochemical Properties

Potassium 1-methyl-4-trifluoroboratomethylpiperazine plays a significant role in biochemical reactions, particularly in coupling reactions. It is known to participate in Suzuki-Miyaura cross-coupling reactions, which are essential for forming carbon-carbon bonds . This compound interacts with various enzymes and proteins, facilitating the formation of complex organic molecules. The nature of these interactions often involves the formation of boron-oxygen or boron-nitrogen bonds, which are crucial for the stability and reactivity of the resulting compounds .

Cellular Effects

This compound has been observed to influence various cellular processes. It can affect cell signaling pathways, gene expression, and cellular metabolism. For instance, it has been shown to modulate the activity of certain kinases and phosphatases, which are key regulators of cell signaling . Additionally, this compound can alter the expression of genes involved in metabolic pathways, leading to changes in cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of this compound involves its interaction with biomolecules at the molecular level. It can bind to specific enzymes, either inhibiting or activating their activity. For example, it has been shown to inhibit certain proteases, which are enzymes that break down proteins . This inhibition can lead to changes in protein turnover and cellular function. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. This compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods . The degradation products can have different biochemical properties, which may influence the long-term effects on cellular function. In vitro and in vivo studies have shown that prolonged exposure to this compound can lead to changes in cell viability and function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound can have beneficial effects on cellular function and metabolism . At high doses, it can be toxic and cause adverse effects, such as cell death and tissue damage . Threshold effects have been observed, where a specific dosage range leads to significant changes in cellular and physiological responses .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that are essential for metabolic processes . For example, it can influence the activity of enzymes involved in the synthesis and degradation of nucleotides, amino acids, and lipids . These interactions can lead to changes in metabolic flux and metabolite levels, affecting overall cellular metabolism .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins . These transporters facilitate the movement of the compound across cellular membranes, ensuring its proper localization and accumulation . The distribution of this compound can influence its activity and function, as it needs to reach specific cellular compartments to exert its effects .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. This compound can be directed to specific compartments or organelles through targeting signals and post-translational modifications . For instance, it may be localized to the nucleus, where it can interact with transcription factors and influence gene expression . Alternatively, it may be directed to the mitochondria, where it can affect metabolic processes .